2,2,4,6,6-Pentamethylheptane
2,2,4,6,6-Pentamethylheptane
2,2,4,6,6-pentamethylheptane is a branched alkane that is heptane carrying two methyl groups each at positions 2 and 6, and one methyl group at position 4.
Brand Name:
Vulcanchem
CAS No.:
13475-82-6
VCID:
VC21076286
InChI:
InChI=1S/C12H26/c1-10(8-11(2,3)4)9-12(5,6)7/h10H,8-9H2,1-7H3
SMILES:
CC(CC(C)(C)C)CC(C)(C)C
Molecular Formula:
C12H26
Molecular Weight:
170.33 g/mol
2,2,4,6,6-Pentamethylheptane
CAS No.: 13475-82-6
Cat. No.: VC21076286
Molecular Formula: C12H26
Molecular Weight: 170.33 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 2,2,4,6,6-pentamethylheptane is a branched alkane that is heptane carrying two methyl groups each at positions 2 and 6, and one methyl group at position 4. |
|---|---|
| CAS No. | 13475-82-6 |
| Molecular Formula | C12H26 |
| Molecular Weight | 170.33 g/mol |
| IUPAC Name | 2,2,4,6,6-pentamethylheptane |
| Standard InChI | InChI=1S/C12H26/c1-10(8-11(2,3)4)9-12(5,6)7/h10H,8-9H2,1-7H3 |
| Standard InChI Key | VKPSKYDESGTTFR-UHFFFAOYSA-N |
| SMILES | CC(CC(C)(C)C)CC(C)(C)C |
| Canonical SMILES | CC(CC(C)(C)C)CC(C)(C)C |
| Boiling Point | 177.8 °C |
| Melting Point | -67.0 °C |
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